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Compound of Interest

Compound Name: Tetrafluorohydrazine

Cat. No.: B154578 Get Quote

An objective guide for researchers and professionals in rocketry and chemical synthesis,

presenting a data-driven comparison of tetrafluorohydrazine (N₂F₄) and dinitrogen tetroxide

(N₂O₄) as high-performance oxidizers.

This guide provides a detailed comparison of the physical properties, performance

characteristics, and handling requirements of two potent oxidizers: tetrafluorohydrazine and

dinitrogen tetroxide. The information is intended for researchers, scientists, and professionals

in fields requiring high-energy chemical reactions, such as rocket propulsion and specialized

organic synthesis.

Quantitative Data Summary
The performance and physical properties of tetrafluorohydrazine and dinitrogen tetroxide are

summarized in the table below. These values are critical for engineering calculations,

performance modeling, and safety assessments.
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Property
Tetrafluorohydrazine
(N₂F₄)

Dinitrogen Tetroxide
(N₂O₄)

Molar Mass 104.008 g/mol [1] 92.011 g/mol [2]

Appearance Colorless gas[1]
Colorless to reddish-brown

liquid; brown gas[3][4]

Liquid Density

Data not available (High

pressure required for liquid

state at ambient temp.)[5]

1.448 g/cm³ (at 20°C)[3][4][6]

Boiling Point -73 °C[1] 21.15 °C[3][4][6]

Melting Point -164.5 °C[1] -11.2 °C[2][4]

Specific Impulse (Isp) ~300 s (with Hydrazine)[2]

339 s (with Hydrazine)[7]333 s

(with UDMH)[8]336 s (with

MMH)

Storage Characteristics
Cryogenic or high-pressure

storage required[5]

Storable liquid at near-ambient

temperatures[2]

Reactivity

Hypergolic with hydrazines;

explodes on contact with many

reducing agents[1][9]

Hypergolic with hydrazines and

derivatives[2][4]

Detailed Comparison
Performance as an Oxidizer
Dinitrogen tetroxide is one of the most widely used storable liquid oxidizers in rocketry, valued

for its performance and practicality.[2] It is hypergolic, meaning it ignites spontaneously upon

contact with common hydrazine-based fuels like monomethylhydrazine (MMH) and

unsymmetrical dimethylhydrazine (UDMH), which simplifies engine design.[2][4] The specific

impulse (Isp), a measure of rocket propellant efficiency, for N₂O₄ with various fuels is well-

documented, reaching up to 339 seconds with hydrazine.[7]

Tetrafluorohydrazine was considered in the 1950s as a potential high-energy liquid oxidizer.

[1] Theoretical calculations suggest a specific impulse of approximately 300 seconds with
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hydrazine, a value competitive with some traditional propellants.[2] Like N₂O₄, it is a powerful

oxidizing agent and is hypergolic with hydrazines.[9] However, its practical application in

rocketry has been limited, and it has not been used in any flown rocket systems.[1]

Physical Properties and Storability
A key advantage of dinitrogen tetroxide is its high boiling point of 21.15 °C, which allows it to be

stored as a liquid with moderate pressurization at or near room temperature.[3][6] This

"storable" characteristic makes it suitable for long-duration missions and military applications

where immediate launch readiness is required.[2] Its liquid density of 1.448 g/cm³ is also

favorable for minimizing tank volume.[3]

In contrast, tetrafluorohydrazine is a gas at standard conditions, with a very low boiling point

of -73 °C.[1] To be used as a liquid oxidizer, it must be stored either under cryogenic conditions

or at very high pressures, significantly complicating handling and tank design.[5]

Safety and Handling
Both compounds are highly hazardous and require specialized handling procedures.

Dinitrogen Tetroxide (N₂O₄) is highly toxic, corrosive, and a powerful oxidizing agent.[4] It is

fatal if inhaled and can cause severe burns to the skin and eyes.[4] N₂O₄ exists in a

temperature-dependent equilibrium with nitrogen dioxide (NO₂), a toxic brown gas.[2] As

temperatures rise, the equilibrium shifts towards NO₂, increasing the vapor pressure and

toxicity hazard.[2] Leaks produce poisonous brown vapors.[3]

Tetrafluorohydrazine (N₂F₄) is also an extremely hazardous and toxic chemical.[1] It is known

to explode in the presence of organic materials and other reducing agents.[1] It is a neurotoxin

and can be fatal if inhaled or absorbed through the skin.[1] Reports indicate a high risk of

explosion from shock, pressure, or high temperatures, making its handling particularly

dangerous.[9]

Experimental Protocols
The performance data cited in this guide are typically determined through standardized

experimental procedures.
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Specific Impulse (Isp) Determination
The specific impulse of a propellant combination is determined experimentally through static

fire testing of a rocket engine on a test stand.[3] The core principle is to measure the thrust

produced and the mass flow rate of the propellants.

Setup: A rocket engine is mounted on a test stand equipped with load cells to measure thrust

(force). The propellant feed system is instrumented with flowmeters to precisely measure the

mass flow rate of both the fuel and the oxidizer.[3]

Procedure: The engine is fired for a predetermined duration. Throughout the test, thrust and

mass flow rates are continuously recorded.

Calculation: The specific impulse is calculated as the total impulse (thrust integrated over

time) divided by the total weight of the propellant consumed. The formula is: Isp = F / (ṁ *

g₀) where F is the thrust, ṁ is the total mass flow rate, and g₀ is the standard gravitational

acceleration.[10]

Ignition Delay Measurement
Ignition delay is a critical parameter for hypergolic propellants, indicating the time between

propellant contact and the onset of combustion. The "drop test" is a common laboratory method

for this measurement.[6][11]

Setup: A small, controlled amount of one propellant (e.g., a single drop of the oxidizer) is

released from a specific height into a crucible containing the other propellant (the fuel).[6]

The event is recorded by a high-speed camera. A pressure transducer may also be used to

detect the pressure rise from ignition.[11]

Procedure: The oxidizer drop is released. The high-speed camera footage captures the

moment of contact between the two liquids and the first appearance of flame.

Analysis: The ignition delay is determined by analyzing the camera footage frame by frame

to measure the time difference between the initial contact of the propellants and the first

sustained light emission from combustion.[6]

Visualized Logical Relationships
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The following diagrams illustrate key concepts related to the properties and evaluation of these

oxidizers.

Low Temperature

High Temperature

N₂O₄ (Dinitrogen Tetroxide)
Colorless Liquid/Solid

2NO₂ (Nitrogen Dioxide)
Red-Brown Gas

Dissociation (ΔH > 0)Recombination

Click to download full resolution via product page

Caption: Chemical equilibrium between N₂O₄ and NO₂.
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Caption: General workflow for evaluating a rocket propellant oxidizer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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